Cas no 105729-54-2 (3,6-dibromo-9-prop-2-ynylcarbazole)

3,6-dibromo-9-prop-2-ynylcarbazole structure
105729-54-2 structure
Product Name:3,6-dibromo-9-prop-2-ynylcarbazole
CAS No:105729-54-2
MF:C15H9Br2N
MW:363.046662092209
CID:1163271
PubChem ID:15544099
Update Time:2025-04-20

3,6-dibromo-9-prop-2-ynylcarbazole Chemical and Physical Properties

Names and Identifiers

    • 3,6-dibromo-9-prop-2-ynylcarbazole
    • 9H-Carbazole, 3,6-dibromo-9-(2-propynyl)-
    • ACMC-20m8ut
    • 3,6-dibromo-9-(2-propynyl)carbazole
    • CTK0G4814
    • AGN-PC-00PM0U
    • 1-(3',6'-dibromocarbazolyl)-2-propyne
    • 9H-Carbazole, 3,6-dibromo-9-(2-propynyl)-; ACMC-20m8ut; 3,6-dibromo-9-(2-propynyl)carbazole; CTK0G4814; AGN-PC-00PM0U; 1-(3',6'-dibromocarbazolyl)-2-propyne;
    • DTXSID20573908
    • 3,6-DIBROMO-9-(PROP-2-YN-1-YL)-9H-CARBAZOLE
    • QQIKLOBTAMDQGZ-UHFFFAOYSA-N
    • 105729-54-2
    • SCHEMBL10668111
    • N-propargyl-3,6-dibromo carbazole
    • Inchi: 1S/C15H9Br2N/c1-2-7-18-14-5-3-10(16)8-12(14)13-9-11(17)4-6-15(13)18/h1,3-6,8-9H,7H2
    • InChI Key: QQIKLOBTAMDQGZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C1C=C(C=CC=1N2CC#C)Br

Computed Properties

  • Exact Mass: 362.90813g/mol
  • Monoisotopic Mass: 360.91017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • PSA: 4.93000
  • LogP: 4.95270
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